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Compound of Interest

Compound Name: Bis-Propargyl-PEG18

Cat. No.: B15567035

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocols for the immobilization of

enzymes onto surfaces using the homobifunctional crosslinker, Bis-Propargyl-PEG18. This

method leverages the highly efficient and specific copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC) click chemistry to form stable triazole linkages, ensuring robust and

oriented enzyme conjugation.

Introduction
Enzyme immobilization is a critical process in various biotechnological applications, including

the development of biosensors, biocatalysis, and targeted drug delivery systems. The covalent

attachment of enzymes to solid supports enhances their stability, facilitates reuse, and prevents

product contamination. Bis-Propargyl-PEG18 is a polyethylene glycol (PEG) linker with a

propargyl group at each end. This structure allows it to act as a bridge, connecting an azide-

functionalized surface to an azide-modified enzyme, or by creating a crosslinked network for

enzyme entrapment. The hydrophilic PEG spacer enhances the solubility of the conjugate in

aqueous environments and reduces non-specific protein adsorption.
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The core of this immobilization strategy is the "click chemistry" reaction, a bio-orthogonal

ligation method known for its high yield, selectivity, and compatibility with biological molecules

under mild conditions.

Principle of Immobilization
The immobilization process using Bis-Propargyl-PEG18 is based on the formation of a stable

1,2,3-triazole ring through the reaction of a terminal alkyne (propargyl group) with an azide.

There are two primary strategies for utilizing this linker:

Strategy A: Crosslinking of Azide-Modified Enzymes to an Azide-Functionalized Surface: In

this approach, both the enzyme and the surface are independently functionalized with azide

groups. Bis-Propargyl-PEG18 then acts as a homobifunctional linker, reacting with the

azides on both the surface and the enzyme to create a stable, covalently linked system.

Strategy B: Entrapment within a Polymer Network: An azide-functionalized polymer can be

crosslinked with Bis-Propargyl-PEG18 in the presence of the enzyme. This creates a

porous hydrogel matrix that physically entraps the enzyme while maintaining its catalytic

activity.

This document will focus on Strategy A, providing a detailed protocol for surface

functionalization, enzyme modification, and the final immobilization step.

Experimental Protocols
This section provides detailed methodologies for the key experiments involved in immobilizing

an enzyme onto a surface using Bis-Propargyl-PEG18.

Materials and Reagents
Surface/Support: Glass slides, silicon wafers, magnetic beads, or other supports with surface

hydroxyl or amine groups.

Enzyme: The enzyme of interest with available surface amine or carboxyl groups for

modification.

Linker: Bis-Propargyl-PEG18.
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Surface Functionalization Reagents:

(3-Azidopropyl)trimethoxysilane (for hydroxylated surfaces).

Azido-PEG-NHS ester (for aminated surfaces).

Enzyme Modification Reagents:

Azido-PEG-NHS ester (for modifying lysine residues).

Click Chemistry Reagents:

Copper(II) sulfate (CuSO₄).

Sodium ascorbate.

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) ligand.

Buffers and Solvents:

Phosphate-buffered saline (PBS), pH 7.4.

Borate buffer, pH 8.5.

Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO).

Ethanol, Acetone.

Ultrapure water.

Protocol 1: Azide-Functionalization of a Hydroxylated
Surface (e.g., Glass Slide)

**Cleaning

To cite this document: BenchChem. [Application Notes and Protocols for Enzyme
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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